BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 14-Bromo-1-
tetradecanol (CAS: 72995-94-9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 14-Bromo-1-tetradecanol

Cat. No.: B1271965

For Researchers, Scientists, and Drug Development Professionals

Abstract

14-Bromo-1-tetradecanol is a long-chain bifunctional organic molecule featuring a terminal
hydroxyl group and a terminal bromine atom. This structure makes it a versatile intermediate in
organic synthesis, with potential applications in the development of novel therapeutic agents
and materials. While detailed experimental studies on this specific compound are limited in
publicly accessible literature, this guide consolidates available data and provides a framework
for its potential applications based on the reactivity of its functional groups and the biological
activities of related long-chain alcohols and haloalkanes.

Chemical and Physical Properties

14-Bromo-1-tetradecanol is a solid at room temperature with a molecular formula of
C14H20Br0O.[1][2] Its bifunctional nature, possessing both a nucleophilic hydroxyl group and an
electrophilic carbon-bromine bond, dictates its chemical reactivity.[3] The long fourteen-carbon
chain imparts significant lipophilicity to the molecule.

Table 1: Physicochemical Properties of 14-Bromo-1-tetradecanol
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Property Value Source
CAS Number 72995-94-9 [11[2]
Molecular Formula C14H29BrO [1][2]
Molecular Weight 293.28 g/mol [11[2]
Appearance White to Yellow Solid [4]
Purity >95% [2]

Room Temperature, Sealed in
Storage Temperature N [4]
Dry Conditions

Note: Experimental physical properties such as melting point, boiling point, and solubility are
not readily available in the cited literature.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 14-Bromo-1-tetradecanol
is not explicitly described in the reviewed literature, a plausible synthetic route can be inferred
from standard organic chemistry principles and synthesis of similar compounds. The most
direct approach would involve the selective monobromination of 1,14-tetradecanediol.

Hypothetical Synthetic Workflow:

—

ol HBr or PBr3 (controlled stoichiometry) ‘{ Selective Monobromination

14-Bromo-1. 0l } Chromatography Purification NMR, MS, IR

Click to download full resolution via product page
Caption: Hypothetical workflow for the synthesis of 14-Bromo-1-tetradecanol.
Experimental Protocol (Hypothetical):

A detailed protocol would need to be developed and optimized. Key considerations would
include:
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» Reactant Stoichiometry: Careful control of the brominating agent (e.g., HBr or PBr3) to favor

monosubstitution over the formation of 1,14-dibromotetradecane.

» Reaction Conditions: Optimization of temperature, reaction time, and solvent to maximize the

yield of the desired product.

 Purification: The final product would likely require purification from unreacted starting

material and di-substituted byproducts, for which column chromatography would be a

suitable method.

o Characterization: Confirmation of the structure would be essential using techniques such as

1H NMR, 3C NMR, mass spectrometry, and infrared spectroscopy.

Potential Applications in Drug Development and

Research

The unique structure of 14-Bromo-1-tetradecanol makes it an interesting building block for the

synthesis of more complex molecules with potential biological activity.

Precursor for Neuronal Growth Stimulators

There is an indication that 14-Bromo-1-tetradecanol can be used to synthesize cyclohexenoic

long-chain fatty alcohols, which have been investigated as potential neuronal growth

stimulators.[5] Long-chain fatty alcohols themselves have been shown to possess neurotrophic

activity.

Conceptual Synthesis and Action Pathway:

Synthesis
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Caption: Conceptual pathway from 14-Bromo-1-tetradecanol to a potential neuronal growth
stimulator.

Potential as a Cytochrome P450 Inhibitor

Long-chain haloalkanes are known to interact with cytochrome P450 (CYP) enzymes.[6][7] The
metabolism of these compounds by CYPs can lead to the formation of reactive intermediates
that may inhibit the enzyme. While no specific studies on 14-Bromo-1-tetradecanol have been
found, its structure suggests it could be a substrate and potential inhibitor of certain CYP
isoforms.

Hypothetical Mechanism of CYP450 Inhibition:

14-Bromo-1-tetradecanol

inding

CYP450 Active Site

Covalent modification or tight binding

e.g., radical formation

Reactive Intermediate
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Caption: Hypothetical mechanism of cytochrome P450 inhibition by 14-Bromo-1-tetradecanol.

Safety and Handling
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Based on GHS classifications for similar compounds, 14-Bromo-1-tetradecanol is expected to
be a skin and eye irritant.[1] Appropriate personal protective equipment, including gloves,
safety glasses, and a lab coat, should be worn when handling this compound. All work should
be conducted in a well-ventilated fume hood. For detailed safety information, consult the Safety
Data Sheet (SDS) from the supplier.

Conclusion and Future Directions

14-Bromo-1-tetradecanol is a commercially available bifunctional molecule with clear potential
as a synthetic intermediate. While current literature lacks detailed studies on its specific
synthesis and biological activities, its structural features suggest promising avenues for
research, particularly in the fields of neuropharmacology and drug metabolism. Future work
should focus on developing and publishing a robust synthetic protocol, comprehensive
characterization of its physicochemical properties, and in-vitro and in-vivo studies to validate its
potential as a precursor for neuronal growth stimulators and as a modulator of cytochrome
P450 activity. Such studies would be invaluable to the scientific community and could pave the
way for its use in drug discovery and development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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